![molecular formula C2H6O2PS+ B1337064 O,O-Dimethyl thiophosphonate CAS No. 5930-72-3](/img/structure/B1337064.png)
O,O-Dimethyl thiophosphonate
Overview
Description
O,O-Dimethyl thiophosphonate, also known as Thiophosphonic acid O,O′-dimethyl ester, is an organophosphorus compound . It is a colorless, distillable liquid and is used as a precursor for the production of the organothiophosphate insecticide Malathion .
Synthesis Analysis
The synthesis of this compound involves a process known as thiophosphonylation . This process involves the treatment of a radical initiator with selenophosphates, selenophosphorodithioates, selenophosphorothioates, and selenophosphorotrithioates to generate radicals. These radicals then undergo addition onto electron-rich and electron-poor alkenes in the presence of a hydrogen donor .Molecular Structure Analysis
The molecular formula of this compound is C2H7O2PS . The molecular weight is 142.114 Da .Chemical Reactions Analysis
This compound can undergo various chemical reactions. For instance, it can participate in the Michael addition of H-phosphonates . This reaction involves the conjugate addition of hydrogen-phosphonates to different Michael acceptors .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a melting point of 180-186 °C . It is poorly soluble in organic solvents but soluble in water and common alcohols .Scientific Research Applications
Bisphosphonates in Clinical Applications
O,O-Dimethyl thiophosphonate derivatives have been researched for their applications in clinical settings. For instance, bisphosphonates, a class of drugs including dimethyl-APD (a type of bisphosphonate), have been studied for their potency in treating bone diseases like Paget's disease. These compounds, when used in proper dosages, have shown effectiveness in inhibiting bone resorption, indicating their potential in treating such diseases (Papapoulos et al., 1989).
Phytotoxicity and Agricultural Applications
The effects of thiophene-derived aminophosphonic derivatives, which include dimethyl aminomethylphosphonic acid esters, have been evaluated for their phytotoxicity towards plants. These compounds have shown varying degrees of ecotoxicological impact on plants like radish and oat, suggesting their potential application in agriculture, possibly as herbicides or growth regulators (Lewkowski et al., 2016).
Flame Retardant Properties
This compound derivatives have also been researched for their flame retardant properties. Dimethyl methylphosphonate (DMMP), for instance, has been used as a flame retardant additive in lithium-ion battery electrolytes. This application has shown significant suppression in the flammability of the electrolyte, highlighting its efficiency as a flame retardant additive (Xiang et al., 2007).
Chemical Warfare Agent Simulants
Furthermore, compounds like dimethyl methylphosphonate have been widely used as simulants for chemical warfare agents due to their similar physiochemical properties but lower toxicity. Their interactions with metal oxides and adsorption properties have been studied to enhance understanding of potential real-world applications, particularly in the field of chemical defense (Head et al., 2016).
Mechanism of Action
Safety and Hazards
O,O-Dimethyl thiophosphonate is classified as a flammable liquid (Category 3), and it can cause skin irritation (Category 2), serious eye irritation (Category 2A), and respiratory irritation (Category 3) . It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray, and to use it only outdoors or in a well-ventilated area .
Future Directions
The future directions for O,O-Dimethyl thiophosphonate research could involve the development of more environmentally friendly and economically competitive processes for its synthesis . Additionally, new catalytic systems could be designed for its reactions . The application of “clean” green technology is a challenge that could be addressed in future research .
Properties
IUPAC Name |
dimethoxy(sulfanylidene)phosphanium | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H6O2PS/c1-3-5(6)4-2/h1-2H3/q+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXMJSMBVGAPGFC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CO[P+](=S)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H6O2PS+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80974730 | |
Record name | Dimethoxy(sulfanylidene)phosphanium | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80974730 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5930-72-3, 68187-41-7 | |
Record name | O,O-Dimethyl thiophosphonate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005930723 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Phosphorodithioic acid, O,O-di-C1-14-alkyl esters | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0068187417 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Phosphorodithioic acid, O,O-di-C1-14-alkyl esters | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Dimethoxy(sulfanylidene)phosphanium | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80974730 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Phosphorodithioic acid, O,O-di-C1-14-alkyl esters | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.062.793 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | O,O-dimethyl thiophosphonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.025.158 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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